Cas no 1006951-36-5 (ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate)
Ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate is a nitro-substituted pyrazole derivative with applications in pharmaceutical and agrochemical research. Its structure features a reactive nitro group and an ester moiety, making it a versatile intermediate for synthesizing heterocyclic compounds. The compound exhibits stability under standard conditions, facilitating handling and storage. Its pyrazole core is significant for developing biologically active molecules, including potential antimicrobial and anti-inflammatory agents. The ethyl ester group enhances solubility in organic solvents, aiding in further chemical modifications. This compound is particularly valuable for researchers exploring structure-activity relationships in medicinal chemistry or designing novel agrochemicals.
1006951-36-5 structure
Product Name:ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate
CAS No:1006951-36-5
MF:C9H13N3O4
MW:227.217221975327
MDL:MFCD06740568
CID:3060455
PubChem ID:19616397
Update Time:2025-10-29
ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- AKOS B024976
- ART-CHEM-BB B024976
- 2-(5-METHYL-3-NITRO-PYRAZOL-1-YL)-PROPIONIC ACID ETHYL ESTER
- ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate
- ethyl 2-(5-methyl-3-nitropyrazol-1-yl)propanoate
- BBL040375
- EN300-230315
- STK350254
- CS-0298779
- AKOS015922654
- ethyl2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate
- AKOS000314458
- 1006951-36-5
-
- MDL: MFCD06740568
- Inchi: 1S/C9H13N3O4/c1-4-16-9(13)7(3)11-6(2)5-8(10-11)12(14)15/h5,7H,4H2,1-3H3
- InChI Key: PFQXEXHEZQITFU-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C)N1C(C)=CC([N+](=O)[O-])=N1)=O
Computed Properties
- Exact Mass: 227.09060590Da
- Monoisotopic Mass: 227.09060590Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 89.9Ų
ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM483882-1g |
Ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate |
1006951-36-5 | 97% | 1g |
$731 | 2022-06-14 | |
| Fluorochem | 027003-250mg |
2-(5-Methyl-3-nitro-pyrazol-1-yl)-propionic acid ethyl ester |
1006951-36-5 | 250mg |
£182.00 | 2022-02-28 | ||
| Fluorochem | 027003-1g |
2-(5-Methyl-3-nitro-pyrazol-1-yl)-propionic acid ethyl ester |
1006951-36-5 | 1g |
£363.00 | 2022-02-28 | ||
| Fluorochem | 027003-5g |
2-(5-Methyl-3-nitro-pyrazol-1-yl)-propionic acid ethyl ester |
1006951-36-5 | 5g |
£963.00 | 2022-02-28 | ||
| Enamine | EN300-230315-0.05g |
ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate |
1006951-36-5 | 95% | 0.05g |
$112.0 | 2024-06-20 | |
| Enamine | EN300-230315-0.1g |
ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate |
1006951-36-5 | 95% | 0.1g |
$167.0 | 2024-06-20 | |
| Enamine | EN300-230315-0.25g |
ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate |
1006951-36-5 | 95% | 0.25g |
$238.0 | 2024-06-20 | |
| Enamine | EN300-230315-0.5g |
ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate |
1006951-36-5 | 95% | 0.5g |
$376.0 | 2024-06-20 | |
| Enamine | EN300-230315-1.0g |
ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate |
1006951-36-5 | 95% | 1.0g |
$482.0 | 2024-06-20 | |
| Enamine | EN300-230315-2.5g |
ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate |
1006951-36-5 | 95% | 2.5g |
$781.0 | 2024-06-20 |
ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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